methyl 3-{[(2-fluorophenyl)amino]carbonyl}-1H-pyrazole-1-carboxylate

• IUPAC Name: methyl 3-[(2-fluorophenyl)carbamoyl]pyrazole-1-carboxylate
• InChI: InChI=1S/C12H10FN3O3/c1-19-12(18)16-7-6-10(15-16)11(17)14-9-5-3-2-4-8(9)13/h2-7H,1H3,(H,14,17)
• InChI Key: DOQLUYLJFRSKAZ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)N1C=CC(=N1)C(=O)NC2=CC=CC=C2F
• Molecular Formula: C12H10FN3O3
• Molecular Weight: 263.22 g/mol

Description

Synthesis Analysis

The synthesis of pyrazole derivatives, including compounds similar to methyl 3-{[(2-fluorophenyl)amino]carbonyl}-1H-pyrazole-1-carboxylate, has been extensively studied. The compounds are synthesized using specific routes that support the identification and characterization of the research chemical, as seen in the study by McLaughlin et al. (2016), where a pyrazole core serves as a bioisosteric replacement indicating a method of synthesis through bioisosteric replacements and specific routes supporting chemical identification (McLaughlin et al., 2016).

Molecular Structure Analysis

Structural and molecular conformational studies are crucial for understanding the compound's chemical behavior. For example, the crystal structure analysis of related compounds provides insights into the molecular arrangement and conformation, as illustrated by the study of allyl 6-amino-5-cyano-4-(4-fluorophenyl)-2-methyl-4H-pyran-3-carboxylate, which adopts a triclinic crystal system (Mohandas et al., 2019).

Chemical Reactions and Properties

The chemical behavior of methyl 3-{[(2-fluorophenyl)amino]carbonyl}-1H-pyrazole-1-carboxylate involves various reactions, including hydrogen bonding and other intermolecular interactions. Studies like the one by Portilla et al. (2007) demonstrate the importance of hydrogen bonding in defining the molecular structure and reactivity of similar compounds (Portilla et al., 2007).

Physical Properties Analysis

The physical properties, including crystalline structure and conformation, play a significant role in the compound's applications and stability. The crystal structure of ethyl 6-amino-5-cyano-4-(4-fluorophenyl)-2,4-dihydropyrano[2,3-c]pyrazole-3-carboxylate, for instance, provides insight into the molecular alignment and stability through various intermolecular interactions (Kumar et al., 2018).

Chemical Properties Analysis

The chemical properties of methyl 3-{[(2-fluorophenyl)amino]carbonyl}-1H-pyrazole-1-carboxylate, such as reactivity, are elucidated through spectroscopic and spectrometric analyses. Studies like those by Mary et al. (2015) explore the optimized molecular structure and vibrational frequencies, offering a comprehensive view of the compound's reactivity and stability (Mary et al., 2015).

Scientific Research Applications

Fluorescent Tagging in Carbohydrate Analysis

• Application in Carbohydrate Analysis : A study by Cai et al. (2014) reported the use of fluorogenic labeling reagents, closely related to the chemical structure of methyl 3-{[(2-fluorophenyl)amino]carbonyl}-1H-pyrazole-1-carboxylate, in the analysis of monosaccharides. The fluorescent moiety used allows for sensitive detection in complex biological samples, like blood and milk.

Synthesis of Fluorinated Pyrazoles

• Synthesis of Fluorinated Pyrazoles : Research by Surmont et al. (2011) focused on developing synthetic strategies for 3-amino-4-fluoropyrazoles. These compounds, which share structural similarities with methyl 3-{[(2-fluorophenyl)amino]carbonyl}-1H-pyrazole-1-carboxylate, are important in medicinal chemistry as they allow for further functionalization.

Corrosion Inhibition

• Corrosion Inhibition in Industrial Applications : A study by Hameed et al. (2020) and another by Yadav et al. (2016) explored the effectiveness of pyrazole derivatives, similar in structure to methyl 3-{[(2-fluorophenyl)amino]carbonyl}-1H-pyrazole-1-carboxylate, as corrosion inhibitors for steel surfaces in acidic environments. These compounds demonstrated increased efficiency with higher concentrations.

Pharmaceutical and Medicinal Applications

• Potential in Drug Development : Research by Thangarasu et al. (2019) detailed the synthesis of novel pyrazole derivatives, related to methyl 3-{[(2-fluorophenyl)amino]carbonyl}-1H-pyrazole-1-carboxylate, and evaluated their medicinal properties such as anti-inflammatory and anti-cancer activities. These compounds showed promise as potential drugs due to their inhibitory effects on certain enzymes.

Material Science and Structural Studies

• Material Science and Crystallography : Studies like the one by Mohandas et al. (2019) focus on the crystallography and molecular conformation of pyrazole derivatives. Understanding the structural properties of such molecules aids in the development of new materials and compounds in various scientific fields.